![molecular formula C14H26N2 B8751579 1,2-Propanediamine, 2-methyl-N1-tricyclo[3.3.1.13,7]dec-2-yl-](/img/structure/B8751579.png)
1,2-Propanediamine, 2-methyl-N1-tricyclo[3.3.1.13,7]dec-2-yl-
Cat. No. B8751579
M. Wt: 222.37 g/mol
InChI Key: RLBLHMIZKKOWLJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08129423B2
Procedure details
In analogy to a procedure outlined in J. Med. Chem. 32, 1989, 179-182, 2-adamantanone (500 mg) and 1,2-diaminopropane (440 mg) were dissolved in dry ethanol (12 mL) and heated to reflux for 1.5 hours. The mixture was cooled to 0° C. and sodium borohydride (164 mg) was added in portions over 5 minutes). The mixture was allowed to stir at RT for 12 hours. The mixture was evaporated and the residue was dissolved in CHCl3, washed with saturated NaHCO3 solution and brine, dried over Na2SO4 and evaporated. The residue was dried in vacuo to give a slightly yellow liquid that was used without further purification. MS (ESI): 223.4 (MH+).
Identifiers
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REACTION_CXSMILES
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[CH:1]12[CH2:10][CH:5]3[CH2:6][CH:7]([CH2:9][CH:3]([CH2:4]3)[C:2]1=O)[CH2:8]2.[NH2:12][CH2:13][CH:14]([NH2:16])[CH3:15].[BH4-].[Na+].[CH2:19](O)C>>[CH:1]12[CH2:10][CH:5]3[CH2:6][CH:7]([CH2:9][CH:3]([CH2:4]3)[CH:2]1[NH:12][CH2:13][C:14]([CH3:19])([NH2:16])[CH3:15])[CH2:8]2 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
|
|
Type
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reactant
|
|
Smiles
|
C12C(C3CC(CC(C1)C3)C2)=O
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|
Name
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|
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Quantity
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440 mg
|
|
Type
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reactant
|
|
Smiles
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NCC(C)N
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|
Name
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|
|
Quantity
|
12 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
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Step Two
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Name
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|
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Quantity
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164 mg
|
|
Type
|
reactant
|
|
Smiles
|
[BH4-].[Na+]
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
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Type
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CUSTOM
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|
Details
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to stir at RT for 12 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to reflux for 1.5 hours
|
|
Duration
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1.5 h
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
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the residue was dissolved in CHCl3
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WASH
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Type
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WASH
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|
Details
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washed with saturated NaHCO3 solution and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was dried in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a slightly yellow liquid that
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was used without further purification
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Outcomes
Product
Details
Reaction Time |
12 h |
|
Name
|
|
|
Type
|
|
|
Smiles
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C12C(C3CC(CC(C1)C3)C2)NCC(C)(N)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
